2-(8-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide

• IUPAC Name: 2-[8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-3-methyl-2,6-dioxopurin-7-yl]acetamide
• InChI: InChI=1S/C20H25N7O4/c1-24-18-17(19(29)23-20(24)30)27(11-15(21)28)16(22-18)12-25-7-9-26(10-8-25)13-3-5-14(31-2)6-4-13/h3-6H,7-12H2,1-2H3,(H2,21,28)(H,23,29,30)
• InChI Key: ZQKPSCPJWGEQOR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC)CC(=O)N
• Molecular Formula: C20H25N7O4
• Molecular Weight: 427.5 g/mol

Description

The compound “2-(8-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetamide” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The compound also contains a purine ring, which is a key component in many biological molecules, including DNA and RNA.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and ring structures. The compound contains a piperazine ring and a purine ring, both of which can participate in various chemical reactions.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, compounds containing piperazine rings are known to participate in a variety of chemical reactions. These can include reactions with acids and bases, electrophilic and nucleophilic substitutions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as its size, shape, functional groups, and charge distribution would all play a role. Unfortunately, specific information about these properties for this compound is not available.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical compound, appropriate safety precautions should be taken when handling it. This can include using personal protective equipment and following safe laboratory practices.

Future Directions

The future research directions for this compound could include further exploration of its synthesis and characterization, investigation of its biological activity, and potential applications in medicine or other fields.